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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ecotoxicity of the fungicide Florylpicoxamid
on aquatic organisms, benchmarked against four other commercially available fungicides:

Fluxapyroxad, Cyprodinil, Pyraclostrobin, and Azoxystrobin. The data presented is compiled

from publicly available safety data sheets and scientific literature, offering a quantitative and

methodological overview to inform research and development decisions.

Acute and Chronic Ecotoxicity Data Comparison
The following tables summarize the acute and chronic toxicity of Florylpicoxamid and its

alternatives to key aquatic organisms representing different trophic levels: fish, invertebrates,

and algae. Lower LC50/EC50 and NOEC values indicate higher toxicity.
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Fungicide Test Species Endpoint Duration Value (mg/L)

Florylpicoxamid

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 h 0.01[1]

Pimephales

promelas

(Fathead

Minnow)

LC50 96 h 0.015[1]

Cyprinodon

variegatus

(Sheepshead

Minnow)

NOEC 28 d 0.0008[1]

Pimephales

promelas

(Fathead

Minnow)

NOEC 28 d 0.0034[1]

Fluxapyroxad

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 h 0.29

Cyprinus carpio

(Carp)
NOEC 28 d 0.036

Cyprodinil

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 h 2.0

Pimephales

promelas

(Fathead

Minnow)

NOEC 28 d 0.021

Pyraclostrobin

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 h 0.006[2]
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Danio rerio

(Zebrafish)
LC50 96 h 0.0062[2]

Azoxystrobin

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 h 0.47

Pimephales

promelas

(Fathead

Minnow)

NOEC 33 d 0.018

Aquatic Invertebrate Toxicity Data
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Fungicide Test Species Endpoint Duration Value (mg/L)

Florylpicoxamid
Daphnia magna

(Water Flea)
EC50 48 h 0.059[1]

Daphnia magna

(Water Flea)
NOEC 21 d 0.0137[1]

Fluxapyroxad
Daphnia magna

(Water Flea)
EC50 48 h 6.78

Daphnia magna

(Water Flea)
NOEC 21 d 0.5

Cyprodinil
Daphnia magna

(Water Flea)
EC50 48 h 0.1

Daphnia magna

(Water Flea)
NOEC 21 d 0.01

Pyraclostrobin
Daphnia magna

(Water Flea)
EC50 48 h 0.016[2]

Daphnia magna

(Water Flea)
NOEC 21 d 0.004

Azoxystrobin
Daphnia magna

(Water Flea)
EC50 48 h 0.28

Daphnia magna

(Water Flea)
NOEC 21 d 0.05

Algae and Aquatic Plant Toxicity Data
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Fungicide Test Species Endpoint Duration Value (mg/L)

Florylpicoxamid
Pseudokirchnerie

lla subcapitata
EyC50 72 h 1.4[1]

Lemna gibba

(Duckweed)
NOEC 7 d 0.152[1]

Fluxapyroxad
Pseudokirchnerie

lla subcapitata
ErC50 72 h >100

Lemna gibba

(Duckweed)
ErC50 7 d 3.0

Cyprodinil
Scenedesmus

subspicatus
ErC50 72 h 0.11

Lemna gibba

(Duckweed)
ErC50 7 d 0.88

Pyraclostrobin
Pseudokirchnerie

lla subcapitata
ErC50 72 h 0.033

Lemna gibba

(Duckweed)
ErC50 7 d 0.019

Azoxystrobin
Pseudokirchnerie

lla subcapitata
ErC50 72 h 1.08

Lemna gibba

(Duckweed)
ErC50 7 d 0.14

Experimental Protocols
The ecotoxicity data presented in this guide are predominantly based on standardized test

guidelines from the Organisation for Economic Co-operation and Development (OECD). These

protocols are internationally recognized and ensure the reliability and comparability of the

results.
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Fish Acute Toxicity Test (based on OECD Guideline 203)
[1]
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour period.

Test Organisms: Typically, juvenile rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio

rerio) are used. At least seven fish are used for each test concentration and for the control

group.[1]

Test Conditions: Fish are exposed to at least five concentrations of the test substance in a

geometric series. The test is conducted for 96 hours, with mortality and any sublethal effects

recorded at 24, 48, 72, and 96 hours.[1]

Data Analysis: The cumulative mortality at each observation time is plotted against the test

concentration to determine the LC50 value.

Aquatic Invertebrate Acute Immobilisation Test (based
on OECD Guideline 202)[1]
This test assesses the concentration of a substance that causes 50% of the daphnids to

become immobilized (EC50) within a 48-hour exposure period.

Test Organisms: Young daphnids (Daphnia magna), less than 24 hours old, are used. At

least 20 animals, divided into four groups of five, are used for each test concentration and for

the controls.[3]

Test Conditions: The daphnids are exposed to at least five concentrations of the test

substance for 48 hours. Immobilisation is observed at 24 and 48 hours.[3]

Data Analysis: The number of immobilized daphnids is recorded, and the EC50 is calculated

by plotting the percentage of immobilized organisms against the test substance

concentration.

Alga Growth Inhibition Test (based on OECD Guideline
201)[1]
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This test evaluates the effect of a substance on the growth of freshwater algae, determining the

concentration that inhibits growth by 50% (EC50) over a 72-hour period.

Test Organisms: Exponentially growing cultures of green algae, such as Pseudokirchneriella

subcapitata, are used.

Test Conditions: The algae are exposed to at least five concentrations of the test substance

in a nutrient-rich medium for 72 hours under continuous illumination and controlled

temperature.

Data Analysis: Algal growth is measured by cell counts or other biomass indicators. The

growth inhibition is then plotted against the test concentrations to calculate the EC50.

Chronic Toxicity Tests
Chronic toxicity is assessed over a longer period and evaluates sublethal endpoints such as

reproduction and growth.

Fish Early-life Stage Toxicity Test (based on OECD Guideline 210): This test exposes fish

from the embryonic stage to early juvenile stages to determine the No-Observed-Effect

Concentration (NOEC).

Daphnia magna Reproduction Test (based on OECD Guideline 211): This test assesses the

impact on the reproductive output of Daphnia magna over a 21-day period to determine the

NOEC.

Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for conducting an aquatic ecotoxicity

study, from the initial range-finding test to the definitive determination of toxicity endpoints.
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Caption: A generalized workflow for aquatic ecotoxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b6595160?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/2013/07/test-no-210-fish-early-life-stage-toxicity-test_g1g3403e.html
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.benchchem.com/product/b6595160#florylpicoxamid-ecotoxicity-studies-on-aquatic-organisms
https://www.benchchem.com/product/b6595160#florylpicoxamid-ecotoxicity-studies-on-aquatic-organisms
https://www.benchchem.com/product/b6595160#florylpicoxamid-ecotoxicity-studies-on-aquatic-organisms
https://www.benchchem.com/product/b6595160#florylpicoxamid-ecotoxicity-studies-on-aquatic-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6595160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

